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Compound of Interest

Compound Name:
Tetraethylammonium fluoride

hydrate

Cat. No.: B1316254 Get Quote

Tetraethylammonium Fluoride Hydrate: A
Technical Safety and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for tetraethylammonium fluoride hydrate. The information is compiled

from various safety data sheets (SDS) to ensure a thorough understanding of the potential

hazards and the necessary precautions for safe laboratory use. This document is intended to

supplement, not replace, formal safety training and institutional safety protocols.

Chemical Identification and Physical Properties
Tetraethylammonium fluoride hydrate is an organic salt utilized in various chemical

applications, including as a fluoride ion source and a phase transfer catalyst in organic

synthesis.[1] Its stability and ease of handling make it a preferred alternative to other fluoride

sources in the synthesis of fluorinated compounds crucial for pharmaceuticals, agrochemicals,

and materials science.[1]
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Property Value Source

Molecular Formula C₈H₂₀FN · xH₂O [1][2][3]

Molecular Weight (Anhydrous) 149.25 g/mol [1][2][3]

Appearance

White to beige or pale yellow

powder, crystals, or crystalline

powder.[1][3][4]

[1][3][4]

Melting Point 355 °C [1]

Solubility Soluble in water.[4] [4]

Odor Odorless [3]

Stability
Hygroscopic; sensitive to

moisture.[2][3][4]
[2][3][4]

Hazard Identification and Classification
Tetraethylammonium fluoride hydrate is classified as a hazardous substance. The GHS

hazard statements indicate that it is harmful if swallowed, in contact with skin, or inhaled. It

causes skin irritation and serious eye irritation, and may cause respiratory irritation.[5][6][7]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[5]

[6][7]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[5][6][7]

Acute Toxicity, Inhalation Category 4
H332: Harmful if inhaled.[5][6]

[7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[5][6][7]

Serious Eye Damage/Eye

Irritation
Category 2A / 2

H319: Causes serious eye

irritation.[2][5][6][7]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation.[5][6][7]

Signal Word: Warning[2][5]

Handling and Storage Precautions
Proper handling and storage are crucial to minimize the risks associated with

tetraethylammonium fluoride hydrate.

Engineering Controls
Work in a well-ventilated area.[3][6][8] Use only outdoors or in a well-ventilated area.[2][3][5]

[6]

Ensure that eyewash stations and safety showers are close to the workstation location.[3]

Personal Protective Equipment (PPE)
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PPE Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards.[3][5]

Skin Protection

Wear protective gloves and clothing to prevent

skin exposure.[2][5][6][8] Consider fire/flame

resistant and impervious clothing.[5]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[5] Under

normal use conditions with adequate ventilation,

respiratory protection may not be needed.[2][3]

Safe Handling Practices
Avoid contact with skin and eyes.[3][6][8]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3][5][6]

Wash hands and any exposed skin thoroughly after handling.[2][3][5][6]

Do not eat, drink, or smoke when using this product.[5][6]

Keep containers securely sealed when not in use.[6]

Avoid formation of dust and aerosols.[8]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[3][9]

Keep container tightly closed.[3][5]

Store locked up.[3][5][6]

Store under an inert atmosphere.[4]
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Keep away from incompatible materials such as strong oxidizing agents.[3] The substance is

hygroscopic and should be protected from moist air or water.[2][3]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[2][3][5] If not

breathing, give artificial respiration.[3] Get

medical attention if you feel unwell.[3][5]

Skin Contact

Take off immediately all contaminated clothing.

[6] Wash with plenty of soap and water.[2][3] If

skin irritation occurs, get medical

advice/attention.[3][6]

Eye Contact

Rinse cautiously with water for several minutes.

[2][3][5] Remove contact lenses, if present and

easy to do. Continue rinsing.[2][3][5] If eye

irritation persists, get medical advice/attention.

[3][6]

Ingestion
Rinse mouth.[3][5] Get medical help if you feel

unwell.[5]

Fire-Fighting Measures
Use extinguishing media appropriate for the surrounding fire.

In case of fire, hazardous decomposition products may be released, including nitrogen

oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and gaseous hydrogen fluoride

(HF).[2][3]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[2][3]

Accidental Release Measures
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Ensure adequate ventilation.[2][3]

Avoid breathing dust.[3]

Wear personal protective equipment.[2][3]

For dry spills, use dry clean-up procedures and avoid generating dust.[6] Sweep up and

shovel into suitable containers for disposal.[3]

Prevent spillage from entering drains or water courses.[6]

Toxicological and Ecological Information
Data Type Information

Acute Toxicity

No specific acute toxicity data is available for

the product itself, but it is classified as harmful if

swallowed, in contact with skin, or inhaled

based on its components.[3][5][6]

Carcinogenicity

No information available. The components are

not listed as carcinogens by major agencies.[2]

[3]

Germ Cell Mutagenicity No data available.[2]

Reproductive Toxicity No data available.[10]

Ecological Toxicity

No data available for toxicity to fish, daphnia,

algae, or microorganisms.[5] Do not let this

chemical enter the environment.[3]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

tetraethylammonium fluoride hydrate, from initial assessment to emergency response.
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Safe Handling Workflow for Tetraethylammonium Fluoride Hydrate

Hazard Identification
(Review SDS)

Risk Assessment
(Evaluate quantities and procedures)

 informs

Implement Control Measures

 dictates

Engineering Controls
(Fume Hood, Ventilation)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Safe Work Practices
(Avoid dust, wash hands)

Safe Handling and Storage
(Follow protocols)

Waste Disposal
(Follow regulations)

 generates

Emergency Preparedness
(Know location of safety equipment)

Spill Response First Aid

Click to download full resolution via product page

Caption: Logical workflow for safe handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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